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Compound of Interest

Compound Name: TGN-073

Cat. No.: B2960070 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility of TGN-073, an

aquaporin-4 (AQP4) facilitator, and comprehensive protocols for its preparation and use in

research settings. TGN-073 has been identified as a tool to enhance glymphatic transport,

offering potential therapeutic avenues for neurodegenerative diseases.

Physicochemical and Solubility Data
TGN-073 is a white to off-white solid with a molecular weight of 340.40 g/mol and a chemical

formula of C₁₈H₁₆N₂O₃S.[1] Proper dissolution is critical for experimental success. The

following tables summarize the known solubility of TGN-073 in various solvents.

In Vitro Solubility
For in vitro experiments, dimethyl sulfoxide (DMSO) is the recommended solvent. To ensure

complete dissolution, especially at high concentrations, techniques such as ultrasonic agitation

and warming to 60°C may be necessary. It is crucial to use newly opened, anhydrous DMSO

as the presence of water can significantly impact solubility.[1]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b2960070?utm_src=pdf-interest
https://www.benchchem.com/product/b2960070?utm_src=pdf-body
https://www.benchchem.com/product/b2960070?utm_src=pdf-body
https://www.benchchem.com/product/b2960070?utm_src=pdf-body
https://www.medchemexpress.com/tgn-073.html
https://www.benchchem.com/product/b2960070?utm_src=pdf-body
https://www.medchemexpress.com/tgn-073.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2960070?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Solubility (mg/mL)
Molar
Concentration
(mM)

Notes

DMSO 100 293.77

Ultrasonic agitation

and warming to 60°C

may be required. Use

of hygroscopic DMSO

can affect solubility.[1]

In Vivo Solubility
For in vivo applications, TGN-073 requires specific solvent formulations to ensure

biocompatibility and sufficient solubility for administration.
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Solvent System Solubility (mg/mL)
Molar
Concentration
(mM)

Notes

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 2.5 ≥ 7.34

Prepare a clear stock

solution in DMSO first,

then sequentially add

co-solvents. Heating

and/or sonication can

aid dissolution if

precipitation occurs.[1]

Gamma-cyclodextrin

(10 mM) and 5%

DMSO in sterile H₂O

Not specified Not specified

Used for

intraperitoneal

injection in rats. The

mixture is stirred for

30 minutes before

injection.[2][3]

0.9% Saline Not specified Not specified

TGN-073 was

reported to be

dissolved in a 0.9%

saline solution for in

vivo studies.

Mechanism of Action: AQP4 Facilitation
TGN-073 acts as a facilitator of aquaporin-4 (AQP4), a water channel predominantly expressed

in the astrocytic end-feet at the blood-brain barrier. By enhancing the function of AQP4, TGN-
073 increases the transport of water across the cell membrane. This facilitation of water

movement is believed to promote the circulation of interstitial fluid and enhance the clearance

of solutes from the brain via the glymphatic system.[4][5][6][7]
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Figure 1. Mechanism of TGN-073 as an AQP4 facilitator.

Experimental Protocols
The following are detailed protocols for the preparation of TGN-073 solutions for both in vitro

and in vivo research.

Protocol 1: Preparation of TGN-073 Stock Solution for In
Vitro Use
This protocol describes the preparation of a high-concentration stock solution of TGN-073 in

DMSO, which can then be diluted in culture media for various in vitro assays.

Materials:

TGN-073 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer
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Water bath or heat block (optional)

Ultrasonic bath (optional)

Procedure:

Weighing: Accurately weigh the desired amount of TGN-073 powder in a sterile

microcentrifuge tube or vial.

Solvent Addition: Add the calculated volume of anhydrous DMSO to achieve the desired

stock concentration (e.g., for a 100 mg/mL stock, add 1 mL of DMSO to 100 mg of TGN-
073).

Dissolution:

Vortex the solution vigorously for 1-2 minutes.

If the compound does not fully dissolve, warm the solution to 60°C for a short period.[1]

Alternatively, or in combination with warming, place the tube in an ultrasonic bath until the

solution is clear.[1]

Sterilization (Optional): If required for your specific application, filter the stock solution

through a 0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage: Aliquot the stock solution into smaller volumes to avoid repeated

freeze-thaw cycles. Store the aliquots at -20°C for up to one month or at -80°C for up to six

months.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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